Cas no 23370-80-1 (Octanedioic acid, 4-methyl-5-oxo-)

• Product Name: Octanedioic acid, 4-methyl-5-oxo-
• CAS No: 23370-80-1
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 238653
• PubChem ID: 54514153
• Update Time: 2025-04-19

Octanedioic acid, 4-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, 4-methyl-5-oxo-
• 4-methyl-5-oxooctanedioic acid
• 23370-80-1
• DTXSID70711878

• Inchi： 1S/C9H14O5/c1-6(2-4-8(11)12)7(10)3-5-9(13)14/h6H,2-5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： YLFNYESJYNTRNR-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)C(C)CCC(=O)O

Computed Properties

• Exact Mass: 202.08412
• Monoisotopic Mass: 202.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 91.67